Cas no 261762-97-4 (5-Chloro-2-fluorophenylacetic acid)

5-Chloro-2-fluorophenylacetic acid is a fluorinated aromatic carboxylic acid derivative with the molecular formula C₈H₆ClFO₂. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key structural features—a chloro and fluoro substituent on the phenyl ring—enhance its reactivity and selectivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The acetic acid moiety further allows for functionalization via esterification or amidation. The compound's high purity and stability make it suitable for precision synthesis. Its utility in constructing biologically active molecules underscores its importance in medicinal chemistry research and fine chemical production.

5-Chloro-2-fluorophenylacetic acid structure

261762-97-4 structure

Product Name:5-Chloro-2-fluorophenylacetic acid

CAS No:261762-97-4

MF:C₈H₆ClFO₂

MW:188.583445072174

MDL:MFCD01631439

CID:247396

PubChem ID:2773723

Update Time:2025-06-07

5-Chloro-2-fluorophenylacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(5-Chloro-2-fluorophenyl)acetic acid
- 5-CHLORO-2-FLUOROPHENYLACETIC ACID
- Benzeneacetic acid,5-chloro-2-fluoro-
- (5-chloro-2-fluorophenyl)acetic acid
- 5-chloro-2-fluoro-phenylacetic acid
- AC1MCND0
- CTK4F7271
- JRD-1147
- PubChem7141
- SureCN868684
- NOKLOLLCDCEFAK-UHFFFAOYSA-N
- SBB090850
- Benzeneacetic acid, 5-chloro-2-fluoro-
- SY047594
- AB0030483
- ST24039497
- AMY3035
- A877331
- SCHEMBL868684
- AKOS005258012
- MFCD01631439
- EN300-1981914
- DTXSID00378670
- 261762-97-4
- FT-0692693
- CS-0042984
- (5-Chloro-2-fluorophenyl)acetic acid, AldrichCPR
- CK2072
- DS-15004
- DB-067560
- 5-Chloro-2-fluorophenylacetic acid
- MDL： MFCD01631439
- Inchi： 1S/C8H6ClFO2/c9-6-1-2-7(10)5(3-6)4-8(11)12/h1-3H,4H2,(H,11,12)
- InChI Key： NOKLOLLCDCEFAK-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(=C1)CC(=O)O)F

Computed Properties

Exact Mass: 188.004
Monoisotopic Mass: 188.004
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3
XLogP3: 2.1

5-Chloro-2-fluorophenylacetic acid Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26-37

5-Chloro-2-fluorophenylacetic acid Pricemore >>

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Chemenu	CM192362-5g	5-Chloro-2-fluorophenylacetic acid	261762-97-4	95+%	5g	$102	2021-06-16
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Chemenu	CM192362-25g	5-Chloro-2-fluorophenylacetic acid	261762-97-4	95+%	25g	$299	2021-06-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	002113-5g	5-Chloro-2-fluorophenylacetic acid	261762-97-4		5g	2437.0CNY	2021-06-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.	002113-1g	5-Chloro-2-fluorophenylacetic acid	261762-97-4		1g	812.0CNY	2021-06-29
abcr	AB129764-1 g	5-Chloro-2-fluorophenylacetic acid, 97%; .	261762-97-4	97%	1 g	€80.40	2023-07-20
abcr	AB129764-5 g	5-Chloro-2-fluorophenylacetic acid, 97%; .	261762-97-4	97%	5 g	€135.50	2023-07-20
abcr	AB129764-10 g	5-Chloro-2-fluorophenylacetic acid, 97%; .	261762-97-4	97%	10 g	€189.20	2023-07-20